Cas no 632-05-3 (1,2,3-Tribromobutane)

1,2,3-Tribromobutane structure
1,2,3-Tribromobutane structure
Product Name:1,2,3-Tribromobutane
CAS No:632-05-3
MF:C4H7Br3
MW:294.810379266739
CID:94769
PubChem ID:102454
Update Time:2025-04-18

1,2,3-Tribromobutane Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Tribromobutane
    • 1,2,3-Tribrombutan
    • 1,2,3-tribromo-butane
    • Butane,1,2,3-tribromo
    • EINECS 211-168-1
    • Tribrombutan
    • 632-05-3
    • Butane, 1,2,3-tribromo-
    • 1,2,3-Tribrom-butan
    • SCHEMBL7853469
    • NS00041589
    • AI3-18879
    • DTXSID10870736
    • FT-0632684
    • Inchi: 1S/C4H7Br3/c1-3(6)4(7)2-5/h3-4H,2H2,1H3
    • InChI Key: HKTNRDJXZCCMGH-UHFFFAOYSA-N
    • SMILES: BrC(CBr)C(C)Br

Computed Properties

  • Exact Mass: 291.81000
  • Monoisotopic Mass: 291.81
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 46.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 2.2505 (estimate)
  • Melting Point: -19°C
  • Boiling Point: 218.12°C (estimate)
  • Flash Point: 91.3℃
  • Refractive Index: 1.5660
  • PSA: 0.00000
  • LogP: 2.92820

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